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Compound of Interest

Compound Name: Liarozole
CAS No.: 171849-18-6
Cat. No.: B15543429
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction: Liarozole is an imidazole-based compound that functions as a potent inhibitor of
cytochrome P450 enzymes, most notably CYP26A1.[1] CYP26AL1 is the primary enzyme
responsible for the metabolic clearance of all-trans-retinoic acid (atRA), a critical signaling
molecule involved in cell differentiation, proliferation, and embryonic development.[2][3] By
inhibiting CYP26A1, Liarozole increases the endogenous levels of atRA, making it a
compound of interest for therapeutic applications in dermatology and oncology.[2][4] These
application notes provide a detailed protocol for assessing the inhibitory activity of Liarozole
against CYP26A1.

Data Presentation

The inhibitory potency of Liarozole against CYP26A1 has been determined in various in vitro
systems. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify this
inhibition.
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] ] All-trans-
Liarozole CYP26A1 Liver 2.2
) Retinoic Acid
Microsomes
T47D Human
Liarozole CYP26A1 Breast Not Specified 0.44-7
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Signaling Pathway

The catabolism of all-trans-retinoic acid (atRA) is primarily mediated by CYP26A1, which

hydroxylates atRA into metabolites destined for elimination. Liarozole inhibits this enzymatic

activity, leading to an accumulation of intracellular atRA. This, in turn, enhances the activation

of retinoic acid receptors (RAR) and retinoid X receptors (RXR), leading to the modulation of

target gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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